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Compound of Interest

Compound Name:
3-(Dimethylamino)-1,2-

propanediol

Cat. No.: B052021 Get Quote

Essential safety protocols and logistical plans are critical for the secure handling and disposal

of 3-(Dimethylamino)-1,2-propanediol in a laboratory setting. This guide provides immediate,

procedural, and step-by-step instructions to ensure the well-being of researchers, scientists,

and drug development professionals. Adherence to these guidelines will minimize exposure

risks and promote a safe research environment.

The primary hazards associated with 3-(Dimethylamino)-1,2-propanediol are its corrosive

nature, which can cause severe skin burns and eye damage.[1][2][3][4] Therefore, the use of

appropriate personal protective equipment (PPE) is mandatory.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to prevent contact with this chemical. The

following table summarizes the required equipment.
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Body Part
Personal Protective
Equipment (PPE)

Specifications and
Remarks

Eyes/Face
Safety Goggles and Face

Shield

Goggles should be tightly

fitting and conform to EN 166

(EU) or NIOSH (US)

standards.[1] A face shield

offers additional protection

against splashes.

Skin Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[5] Gloves must

be inspected before use and

hands should be washed and

dried after handling.[1]

Body
Lab Coat or Chemical-

Resistant Apron

Wear fire/flame resistant and

impervious clothing to protect

against splashes and

contamination of personal

garments.[1]

Respiratory NIOSH-Approved Respirator

To be used in a well-ventilated

area.[2][3][6] If exposure limits

are exceeded or irritation

occurs, a full-face respirator

with an appropriate cartridge

for organic vapors (such as

type ABEK EN14387) should

be used.[7]

Hazard Classification and Precautionary Statements
Understanding the hazard classification of 3-(Dimethylamino)-1,2-propanediol is fundamental

to its safe handling.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Corrosion 1B /

1C
ngcontent-ng-c282987731="" class="ng-star-inserted"> alt textDanger

H314: Causes severe

skin burns and eye

damage.[1][3][7]

Eye Damage 1 ngcontent-ng-c282987731="" class="ng-star-inserted"> alt textDanger
H318: Causes serious

eye damage.

Key precautionary statements include P280 (wear protective gloves/protective clothing/eye

protection/face protection) and P260 (do not breathe mist/vapours/spray).[1][3]

Operational and Disposal Plan
A systematic workflow from receiving the chemical to its final disposal is crucial for maintaining

a safe laboratory environment.

Experimental Workflow and Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.echemi.com/sds/3-dimethylaminopropane-12-diol-pid_Rock4705.html
https://store.apolloscientific.co.uk/storage/msds/OR322340_msds.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/210218
https://www.echemi.com/sds/3-dimethylaminopropane-12-diol-pid_Rock4705.html
https://store.apolloscientific.co.uk/storage/msds/OR322340_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling & Spill Management

Disposal
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Caption: Workflow for handling 3-(Dimethylamino)-1,2-propanediol.
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Step-by-Step Handling and Disposal Procedures
Receiving and Storage:

Upon receipt, inspect the container for any signs of damage or leaks.

Store the chemical in a cool, dry, and well-ventilated area away from incompatible materials

such as strong acids and oxidizing agents.[2][6]

Keep the container tightly sealed when not in use.[2][3] The storage class for this chemical is

8A, for combustible corrosive hazardous materials.[7]

Handling:

Always handle 3-(Dimethylamino)-1,2-propanediol within a chemical fume hood to

minimize inhalation of vapors.[2]

Ensure an eyewash station and safety shower are readily accessible.[2]

Avoid all personal contact, including inhalation.[3][6]

Do not eat, drink, or smoke when handling this chemical.[3][6]

Wash hands thoroughly with soap and water after handling.[3][6]

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1][2][8]

In Case of Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes.[2] Seek immediate medical aid.[2]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[1]

If Swallowed: Do NOT induce vomiting.[1][2] If the person is conscious and alert, rinse their

mouth and have them drink 2-4 cupfuls of milk or water.[2] Seek immediate medical
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attention.[1]

Spill and Leak Procedures:

Evacuate personnel from the area and ensure adequate ventilation.

Wearing full PPE, absorb the spill with an inert material such as vermiculite, sand, or earth.

[2][6]

Collect the absorbed material and place it in a suitable, labeled container for disposal.[2][3]

Wash the spill area and prevent runoff from entering drains.[6]

Disposal:

Chemical waste must be disposed of in accordance with local, regional, and national

hazardous waste regulations.

Consult with your institution's waste management authority for specific disposal guidelines.

[3][6]

Treatment may involve neutralization with a suitable dilute acid at an approved treatment

plant.[3][6]

Decontaminate empty containers before disposal.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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